Cas no 855342-99-3 (BENZENE, 4-BROMO-1-CHLORO-2-(2,2,2-TRIFLUOROETHOXY)-)

• Product Name: BENZENE, 4-BROMO-1-CHLORO-2-(2,2,2-TRIFLUOROETHOXY)-
• CAS No: 855342-99-3
• MF: C₈H₅BrClF₃O
• MW: 289.476911306381
• CID: 3370775
• PubChem ID: 57840636
• Update Time: 2025-04-21

BENZENE, 4-BROMO-1-CHLORO-2-(2,2,2-TRIFLUOROETHOXY)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 4-BROMO-1-CHLORO-2-(2,2,2-TRIFLUOROETHOXY)-
• 855342-99-3
• JDRYIUOKFZQDKP-UHFFFAOYSA-N
• H28990
• A1-19538
• SCHEMBL3464284
• 4-bromo-1-chloro-2-(2,2,2-trifluoroethoxy)benzene
• AKOS013354806

• Inchi： 1S/C8H5BrClF3O/c9-5-1-2-6(10)7(3-5)14-4-8(11,12)13/h1-3H,4H2
• InChI Key： JDRYIUOKFZQDKP-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC=C(Br)C=C1OCC(F)(F)F

Computed Properties

• Exact Mass: 287.91644Da
• Monoisotopic Mass: 287.91644Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų